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Compound of Interest

Compound Name:
1-Methyl-1H-imidazole-2-

carboxamide

Cat. No.: B1594957 Get Quote

An In-depth Technical Guide to the Thermal Stability of 1-Methyl-1H-imidazole-2-
carboxamide

Abstract: The thermal stability of active pharmaceutical ingredients (APIs) and key

intermediates is a critical parameter in drug development and manufacturing. It dictates storage

conditions, shelf-life, and the feasibility of manufacturing processes such as drying and melt

extrusion. This technical guide provides a comprehensive overview of the thermal stability of 1-
Methyl-1H-imidazole-2-carboxamide, a heterocyclic compound of interest in medicinal

chemistry. We will explore the theoretical underpinnings of thermal decomposition for imidazole

and carboxamide moieties, present detailed experimental protocols for its assessment using

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), and outline a

strategy for developing a stability-indicating HPLC method.

Introduction to 1-Methyl-1H-imidazole-2-
carboxamide
1-Methyl-1H-imidazole-2-carboxamide (C₅H₇N₃O) is a derivative of imidazole, a core scaffold

in numerous biologically active molecules.[1] The carboxamide group is a ubiquitous functional

group found in over 25% of known drugs, valued for its chemical stability and hydrogen

bonding capabilities.[1] The thermal stability of this compound is paramount, as degradation

can lead to loss of efficacy and the formation of potentially toxic impurities. Understanding its
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behavior under thermal stress is essential for ensuring product quality, safety, and regulatory

compliance.

Physicochemical Properties
A foundational understanding of a compound's physical properties is essential before

conducting thermal analysis.

Property Value Source

Molecular Formula C₅H₇N₃O PubChem[2]

Molecular Weight 125.13 g/mol PubChem[2]

IUPAC Name
1-methylimidazole-2-

carboxamide
PubChem[2]

CAS Number 20062-51-5 PubChem[2]

Appearance
White to off-white powder

(Expected)
General chemical knowledge

Melting Point

Data not readily available; the

related precursor, 1-Methyl-1H-

imidazole-2-carboxylic acid,

melts at 104 °C.[3]

N/A

Boiling Point

The related precursor, 1-

Methyl-1H-imidazole-2-

carboxylic acid, has a boiling

point of ~339 °C.[4]

N/A

Theoretical Framework for Thermal Stability
Assessment
The thermal stability of 1-Methyl-1H-imidazole-2-carboxamide is governed by the strength of

its covalent bonds and the energetic favorability of potential decomposition pathways.

Imidazole derivatives generally exhibit good thermal stability, with decomposition often
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occurring at temperatures well above 200°C.[5][6] However, the substituents on the imidazole

ring play a crucial role.

Potential degradation pathways for this molecule under thermal stress include:

Decarboxylation/Deamidation: The related precursor, 1-Methyl-1H-imidazole-2-carboxylic

acid, is known to undergo decarboxylation upon heating.[7] It is plausible that the

carboxamide derivative could undergo a similar, albeit likely higher temperature,

transformation involving the loss of the carboxamide group or parts of it.[8]

Ring Opening/Cleavage: At higher energies, the imidazole ring itself can be susceptible to

degradation, particularly under oxidative conditions.[9]

Hydrolysis: If moisture is present, the amide bond can be susceptible to hydrolysis,

especially at elevated temperatures, yielding the corresponding carboxylic acid.[9]

Core Analytical Techniques and Methodologies
A multi-faceted approach is required to fully characterize thermal stability. The combination of

TGA, DSC, and a stability-indicating HPLC method provides a comprehensive picture of both

physical and chemical degradation.
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Thermal Analysis Suite

Data Interpretation

Overall Stability Assessment

Thermogravimetric Analysis (TGA)
Determines mass loss vs. temperature

Decomposition Temperature (Td) Percent Mass Loss

Differential Scanning Calorimetry (DSC)
Measures heat flow for phase transitions

Melting Point (Tm)
Enthalpy of Fusion (ΔH)

Stability-Indicating HPLC
Quantifies parent compound and degradants

Purity (%) & Impurity Profile

Comprehensive
Stability Profile

Thermal Decomposition

1-Methyl-1H-imidazole-2-carboxamide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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